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Compound of Interest

Compound Name: GPR120 Agonist 2

Cat. No.: B608918 Get Quote

Disclaimer: GPR120 Agonist 2 is a G protein-coupled receptor 120 (GPR120) agonist

identified in patent literature.[1][2] Publicly available data on the specific cellular targets and

quantitative pharmacological properties of "GPR120 Agonist 2" are limited. This guide

provides a comprehensive overview of the well-established cellular targets and signaling

pathways of GPR120 agonists in general, which are the expected mechanisms of action for

GPR120 Agonist 2.

G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4),

is a receptor for medium and long-chain free fatty acids.[3][4] It is a key regulator of metabolic

and inflammatory processes, making it an attractive therapeutic target for conditions such as

type 2 diabetes, obesity, and inflammatory diseases.[4][5][6] GPR120 is primarily expressed in

adipose tissue, macrophages, and intestinal enteroendocrine cells.[5][6] Activation of GPR120

by an agonist like GPR120 Agonist 2 initiates a cascade of intracellular signaling events that

mediate its physiological effects.

Primary Cellular Targets and Signaling Pathways
Upon activation by an agonist, GPR120 signals through two primary pathways: a Gαq/11-

mediated pathway that leads to an increase in intracellular calcium, and a β-arrestin 2-

dependent pathway that mediates anti-inflammatory effects.

1. Gαq/11-Mediated Signaling Pathway:

This pathway is primarily associated with metabolic regulation.
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GPR120: The agonist binds to and activates the GPR120 receptor on the cell surface.

Gαq/11: The activated GPR120 couples to the heterotrimeric G protein Gαq/11.

Phospholipase C (PLC): Gαq/11 activates PLC.

Inositol Trisphosphate (IP3) and Diacylglycerol (DAG): PLC cleaves phosphatidylinositol 4,5-

bisphosphate (PIP2) into IP3 and DAG.

Intracellular Calcium (Ca2+): IP3 binds to its receptor on the endoplasmic reticulum, leading

to the release of stored calcium into the cytoplasm.[7]

Downstream Effects: The increase in intracellular calcium can lead to various cellular

responses, including the secretion of glucagon-like peptide-1 (GLP-1) from enteroendocrine

cells and the stimulation of glucose transporter 4 (GLUT4) translocation in adipocytes, which

promotes glucose uptake.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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